Cas no 20071-00-5 (Angiotensin acetate)

• Product Name: Angiotensin acetate
• CAS No: 20071-00-5
• MF: C₅₁H₇₄N₁₄O₁₃
• MW: 1091.21927118301
• CID: 51461
• PubChem ID: 53229929
• Update Time: 2025-04-18

Angiotensin acetate Chemical and Physical Properties

Names and Identifiers

• Angiotensin acetate
• [ASN1,VAL5]-ANGIOTENSIN II
• (asn1,val5)-angiotensin ii acetate
• [ASN1,VAL5]-ANGIOTENSIN II ACETATE SALT
• ASN-ARG-VAL-TYR-VAL-HIS-PRO-PHE ACETATE SALT
• DTXSID50692818
• ASN-ARG-VAL-TYR-VAL-HIS-PRO-PHE acetate
• Y16 acetate(53-73-6 free base)
• AKOS030485986
• acetic acid;(2S)-2-[[(2S)-1-[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-5-(diaminomethylideneamino)-2-[[(2S)-2,4-diamino-4-oxobutanoyl]amino]pentanoyl]amino]-3-methylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]-3-methylbutanoyl]amino]-3-(1H-imidazol-5-yl)propanoyl]pyrrolidine-2-carbonyl]amino]-3-phenylpropanoic acid
• Angiotensin amide acetate
• [Asn1, Val5]-Angiotensin II
• L-Asparaginyl-N~5~-(diaminomethylidene)-L-ornithyl-L-valyl-L-tyrosyl-L-valyl-L-histidyl-L-prolyl-L-phenylalanine--acetic acid (1/1)
• MFCD00167643
• 20071-00-5
• TS-10620
• TP2327L
• OJRHTSBKRRHZHU-IAQGTVMASA-N

• Inchi： 1S/C49H70N14O11.C2H4O2/c1-26(2)39(61-42(67)33(12-8-18-55-49(52)53)57-41(66)32(50)23-38(51)65)45(70)58-34(20-29-14-16-31(64)17-15-29)43(68)62-40(27(3)4)46(71)59-35(22-30-24-54-25-56-30)47(72)63-19-9-13-37(63)44(69)60-36(48(73)74)21-28-10-6-5-7-11-28;1-2(3)4/h5-7,10-11,14-17,24-27,32-37,39-40,64H,8-9,12-13,18-23,50H2,1-4H3,(H2,51,65)(H,54,56)(H,57,66)(H,58,70)(H,59,71)(H,60,69)(H,61,67)(H,62,68)(H,73,74)(H4,52,53,55);1H3,(H,3,4)/t32-,33-,34-,35-,36-,37-,39-,40-;/m0./s1
• InChI Key： OJRHTSBKRRHZHU-IAQGTVMASA-N
• SMILES： O=C([C@H](CC1=CN=CN1)NC([C@H](C(C)C)NC([C@H](CC1C=CC(=CC=1)O)NC([C@H](C(C)C)NC([C@H](CCC/N=C(\N)/N)NC([C@H](CC(N)=O)N)=O)=O)=O)=O)=O)N1CCC[C@H]1C(N[C@H](C(=O)O)CC1C=CC=CC=1)=O.OC(C)=O

Computed Properties

• Exact Mass: 1090.56000
• Monoisotopic Mass: 1090.556
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 78
• Rotatable Bond Count: 28
• Complexity: 1990
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 452A^2

Experimental Properties

• Color/Form: White powder
• PSA: 449.43000
• LogP: 2.87130

Angiotensin acetate Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides